Cas no 857283-11-5 (Carbamothioic acid,(2,2-dimethyl-1-oxopropyl)-, O-ethyl ester (9CI))

• Product Name: Carbamothioic acid,(2,2-dimethyl-1-oxopropyl)-, O-ethyl ester (9CI)
• CAS No: 857283-11-5
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 717704
• Update Time: 2024-01-31

Carbamothioic acid,(2,2-dimethyl-1-oxopropyl)-, O-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(2,2-dimethyl-1-oxopropyl)-, O-ethyl ester (9CI)
• Carbamothioic acid, (2,2-dimethyl-1-oxopropyl)-, O-ethyl ester (9CI)

• Inchi： 1S/C8H15NO2S/c1-5-11-7(12)9-6(10)8(2,3)4/h5H2,1-4H3,(H,9,10,12)
• InChI Key： YUAGWZYLQJUVKX-UHFFFAOYSA-N
• SMILES： C(=S)(OCC)NC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.082
• Monoisotopic Mass: 189.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters